Cas no 90563-67-0 (6-Benzothiazolol,2,5-dimethyl-)

• Product Name: 6-Benzothiazolol,2,5-dimethyl-
• CAS No: 90563-67-0
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 798471
• PubChem ID: 76851536
• Update Time: 2025-06-19

6-Benzothiazolol,2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolol,2,5-dimethyl-
• 6-Benzothiazolol,2,5-dimethyl-(6CI,7CI)
• 90563-67-0
• 2,5-Dimethylbenzo[d]thiazol-6-ol

• Inchi： 1S/C9H9NOS/c1-5-3-7-9(4-8(5)11)12-6(2)10-7/h3-4,11H,1-2H3
• InChI Key： TUTHUUAWBNHXRL-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C=C(C)C(=CC1=2)O

Computed Properties

• Exact Mass: 179.04048508g/mol
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-Benzothiazolol,2,5-dimethyl-

6-Benzothiazolol, 2,5-Dimethyl- (CAS No. 90563-67-0): An Overview of Its Properties and Applications

6-Benzothiazolol, 2,5-dimethyl- (CAS No. 90563-67-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable component in various applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 6-benzothiazolol, 2,5-dimethyl-.

Molecular Structure and Physical Properties

The molecular formula of 6-benzothiazolol, 2,5-dimethyl- is C₁₀H₁₀N₂S. The compound features a benzothiazole ring with two methyl groups attached at the 2 and 5 positions. This specific arrangement of functional groups imparts unique physical and chemical properties to the molecule. 6-Benzothiazolol, 2,5-dimethyl- is a solid at room temperature and has a molecular weight of approximately 186.26 g/mol. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of 6-benzothiazolol, 2,5-dimethyl- can be achieved through several routes. One common method involves the reaction of 2-aminothiophenol with an appropriate aldehyde or ketone in the presence of an acid catalyst. For instance, the reaction of 2-aminothiophenol with acetone in the presence of hydrochloric acid can yield 6-benzothiazolol, 2,5-dimethyl-. Another approach involves the cyclization of a substituted thiourea derivative under suitable conditions. These synthetic methods provide researchers with flexible options to produce the compound for various applications.

Biological Activities

6-Benzothiazolol, 2,5-dimethyl- has been studied for its potential biological activities. Recent research has shown that this compound exhibits significant antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress-related damage to cells and tissues. The antioxidant activity of 6-benzothiazolol, 2,5-dimethyl- has been attributed to its ability to scavenge reactive oxygen species (ROS) effectively.

In addition to its antioxidant properties, 6-benzothiazolol, 2,5-dimethyl- has been investigated for its anti-inflammatory effects. Inflammation is a complex biological response involving various mediators and signaling pathways. Studies have demonstrated that 6-benzothiazolol, 2,5-dimethyl- can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in managing inflammatory conditions.

Potential Applications

The unique properties of 6-benzothiazolol, 2,5-dimethyl- make it a promising candidate for various applications in the pharmaceutical and chemical industries. One potential application is in the development of new drugs for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The antioxidant and anti-inflammatory properties of the compound could be harnessed to design more effective therapeutic agents.

In the field of materials science, 6-benzothiazolol, 2,5-dimethyl- has been explored for its use in the synthesis of functional polymers and coatings. The presence of the benzothiazole ring provides structural stability and enhances the performance of these materials in various environments. Additionally, the compound's solubility in organic solvents makes it suitable for use in solvent-based formulations.

Clinical Trials and Future Research Directions

Clinical trials are essential for evaluating the safety and efficacy of new compounds before they can be approved for medical use. While extensive clinical trials have not yet been conducted on 6-benzothiazolol, 2,5-dimethyl-, preclinical studies have shown promising results. These studies have provided valuable insights into the pharmacokinetics and pharmacodynamics of the compound.

In future research directions, scientists aim to further investigate the mechanisms underlying the biological activities of 6-benzothiazolol, 2,5-dimethyl-. Understanding these mechanisms will help optimize its use in therapeutic applications and identify potential synergies with other compounds. Additionally, efforts are underway to develop more efficient synthetic methods to produce larger quantities of the compound for commercial use.

Safety Considerations strong> p > < p >When handling6-Benzothiaz ol ol , 2 , 5 - dim ethyl - strong > , it is important to follow standard safety protocols to ensure safe laboratory practices . The compound should be stored in a cool , dry place away from incompatible materials . Personal protective equipment such as gloves , goggles , and lab coats should be worn when handling the compound . Proper ventilation is also recommended to minimize exposure to vapors . p > article > response >